Benzonitrile, 4-[[(4-propylphenyl)methylene]amino]-

• CAS No.: 38690-79-8
• Molecular Formula: C17H16N2
• Molecular Weight: 248.32 g/mol
• IUPAC Name: 4-[(4-propylphenyl)methylideneamino]benzonitrile
• InChI: InChI=1S/C17H16N2/c1-2-3-14-4-6-16(7-5-14)13-19-17-10-8-15(12-18)9-11-17/h4-11,13H,2-3H2,1H3
• InChI Key: WNPUCDQWHSMXIN-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=C(C=C1)C=NC2=CC=C(C=C2)C#N

Description

Benzonitrile, 4-[[(4-propylphenyl)methylene]amino]- is a useful research compound. Its molecular formula is C17H16N2 and its molecular weight is 248.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5.9 g. of p-aminobenzonitrile and 7.4 g. of p-n-propylbenzaldehyde in 100 ml. of benzene is treated with 150 mg. of p-toluenesulfonic acid and reacted as described in Example 1. After evaporation, there remain 12.5 g. of a yellowish oil which crystallizes with cooling. Purification is carried out by several recrystallizations from isopropanol as described in Example 1. The p-[(p-n-propylbenzyliden)amino]-benzonitrile which is obtained has a melting point of 64.8°-65.5° C. and a clearing point of 77.6° C. UV (ethanol): ε280 = 24300 (shoulder at 310 nm). The nuclear magnetic resonance, mass spectrum, infrared and microanalysis data confirm the structure.